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Compound of Interest

Compound Name: H8-A5

Cat. No.: B15586114 Get Quote

Introduction Compound X is a novel antioxidant and anti-inflammatory agent with potential

therapeutic applications in various neurodegenerative diseases, including Alzheimer's Disease

(AD) and Parkinson's Disease (PD). Its mechanism of action involves the modulation of the

Nrf2 signaling pathway, a key regulator of cellular defense against oxidative stress. These

application notes provide detailed protocols for researchers and drug development

professionals to investigate the efficacy of Compound X in cellular and in vitro models of

neurodegeneration.

Mechanism of Action Compound X is a potent activator of the Nrf2 (Nuclear factor erythroid 2-

related factor 2) pathway. Under conditions of oxidative stress, a common hallmark of

neurodegenerative diseases, Compound X promotes the translocation of Nrf2 to the nucleus.

[1][2] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter

regions of various antioxidant and cytoprotective genes, leading to their upregulation. This, in

turn, enhances the cellular defense mechanisms against reactive oxygen species (ROS) and

reduces neuroinflammation.[2][3]
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Parameter Value Cell Line/Assay

IC₅₀ (Nrf2 Activation) 50 nM SH-SY5Y neuroblastoma cells

EC₅₀ (ROS Scavenging) 100 nM
DCFDA assay in primary

cortical neurons

Binding Affinity (Keap1) 25 nM
Isothermal Titration

Calorimetry

Neuroprotection (vs. Aβ₄₂) 75% at 200 nM MTT assay in PC12 cells

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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